Cas no 915926-23-7 (N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide)

• Product Name: N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide
• CAS No: 915926-23-7
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 6325350
• PubChem ID: 16451925
• Update Time: 2025-10-29

N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide
• AKOS001883874
• N-methyl-N-[[1-(2-phenylethyl)benzimidazol-2-yl]methyl]acetamide
• Z274595116
• N-methyl-N-((1-phenethyl-1H-benzo[d]imidazol-2-yl)methyl)acetamide
• F3257-0316
• 915926-23-7
• N-methyl-N-{[1-(2-phenylethyl)-1H-1,3-benzodiazol-2-yl]methyl}acetamide
• N-methyl-N-{[1-(2-phenylethyl)-1H-benzimidazol-2-yl]methyl}acetamide

• Inchi： 1S/C19H21N3O/c1-15(23)21(2)14-19-20-17-10-6-7-11-18(17)22(19)13-12-16-8-4-3-5-9-16/h3-11H,12-14H2,1-2H3
• InChI Key： KRWGOAOVNHMBOQ-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CC1=NC2C=CC=CC=2N1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide

Comprehensive Overview of N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide (CAS No. 915926-23-7)

N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide, identified by its CAS number 915926-23-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzodiazole family, a class known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including the N-methylacetamide moiety and the phenylethyl substitution, contribute to its potential as a candidate for therapeutic agents targeting various physiological pathways.

In recent years, the scientific community has shown growing interest in benzodiazole derivatives due to their versatility in medicinal chemistry. Researchers are particularly focused on understanding how modifications to the core structure, such as the introduction of a 1-(2-phenylethyl) group, can enhance binding affinity or selectivity towards specific biological targets. The CAS 915926-23-7 compound exemplifies this trend, as its design combines elements that may influence receptor interactions or enzyme inhibition. Such properties make it a subject of ongoing studies in areas like neuropharmacology and metabolic disorder research.

One of the key advantages of N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide lies in its synthetic adaptability. Chemists can leverage its framework to create analogs with tailored properties, addressing challenges like bioavailability or target specificity. This flexibility aligns with current industry demands for precision medicine and personalized therapeutics, where compounds must meet stringent criteria for efficacy and safety. Additionally, advancements in computational chemistry have enabled more efficient exploration of its structure-activity relationships (SAR), accelerating the discovery of optimized variants.

The compound’s potential extends beyond traditional drug development. With rising interest in bioactive small molecules, CAS 915926-23-7 has been investigated for roles in cell signaling modulation and molecular probes. Its ability to interact with protein targets or nucleic acids opens avenues for diagnostic tools or research reagents. Furthermore, its stability under physiological conditions makes it suitable for in vitro and in vivo studies, a critical factor for translational research.

From a commercial perspective, the demand for high-quality benzodiazole-based compounds like N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide is driven by both academic and industrial sectors. Suppliers emphasize rigorous quality control and batch consistency to ensure reproducibility in experiments. This aligns with broader trends in life sciences, where reliable chemical tools are essential for advancing drug discovery pipelines and biomarker identification.

Environmental and safety considerations are also integral to discussions about CAS 915926-23-7. While not classified as hazardous, proper handling protocols are recommended to maintain laboratory safety standards. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to green chemistry principles when working with this compound, reflecting the industry’s shift toward sustainable practices.

Looking ahead, the trajectory for N-methyl-N-{1-(2-phenylethyl)-1H-1,3-benzodiazol-2-ylmethyl}acetamide appears promising. As AI-driven drug design and high-throughput screening technologies evolve, this compound could play a pivotal role in identifying novel therapeutic leads. Its integration into combinatorial libraries or fragment-based drug discovery platforms further underscores its relevance in modern pharmacology.

In summary, CAS 915926-23-7 represents a compelling example of how structural innovation in organic chemistry can yield molecules with broad scientific utility. Whether as a research chemical, a pharmacophore template, or a biological tool, its applications continue to expand, driven by interdisciplinary collaboration and technological progress.